Cas no 120511-73-1 (Anastrozole)

Anastrozole is an aromatase inhibitor designed to suppress estrogen production in postmenopausal women with hormone receptor-positive breast cancer. This non-steroidal agent offers a therapeutic benefit by blocking the conversion of androgens to estrogens, thereby reducing tumor growth and proliferation. Its efficacy is supported by clinical trials demonstrating improved outcomes in targeted patient populations.
Anastrozole structure
Anastrozole structure
Product Name:Anastrozole
CAS No:120511-73-1
MF:C17H19N5
MW:293.3663
MDL:MFCD00866298
CID:63501
PubChem ID:2187
Update Time:2025-10-21

Anastrozole Chemical and Physical Properties

Names and Identifiers

    • Anastrozole
    • ICI-D-1033
    • ARIMIDEX
    • 1-[3,5-DI-(1-METHYL-1-CYANO)-ETHYL]-BENZYL-1,2,4-TRIAZOLE
    • ANASTRAZOLE
    • tetramethyl-5-(1h-1,2,4-triazol-1ylmethyl) 1,3-benzenediacetionitrile
    • ZD-1033
    • 2,2'-(5-((1H-1,2,4-Triazol-1-yl)methyl)-1,3-phenylene)bis(2-methylpropanenitrile)
    • Anastrozole (Arimidex)
    • Anatrozole
    • Anti-Estrogen AI Arimidex
    • 1,3-benzenediacetonitrile
    • Anastrol
    • Anastrolozole
    • Anastrozol
    • ZD1033
    • ICI-D1033
    • a,a,a′,a′-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
    • MDPT
    • Astrozole
    • 2;2"-[5-(1H-1;2;4-Triazol-1-ylmethyl)-1
    • 3-Phenylene]bis(2-methyl-propiononitrile
    • zd
    • Anastrozole iMpurity
    • ZD 1033
    • ICI D1033
    • 2Z07MYW1AZ
    • alpha,alpha,alpha',alpha'-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-m-benzenediacetonitrile
    • 2-[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile
    • YBBLVLTVTVSKRW-UHFFFAOYSA-N
    • C17H19N5
    • Anastrozole, 98%
    • NSC719344
    • 2,2'-[
    • NSC-719344
    • ANASTROZOLE [USP IMPURITY]
    • 2,2'-[5-(1H-1,2,4-triazole-1-yl-methyl)-1,3-phenylene]di(2-methyl propionitrile)
    • AB00639929-10
    • AC-4234
    • MLS006011961
    • ANASTROZOLE [MART.]
    • HMS2235M06
    • Anastrozole; 2,2'-[5-(1H-1,2,4-Triazol-1-ylmethyl)benzene-1,3-diyl]bis(2-methylpropanenitrile)
    • 2,2'-(5-(1H-1,2,4-Triazol-1-ylmethyl)-1,3-phenylene)di(2-methylpropionitrile)
    • BRD-K52172416-001-11-4
    • ANASTROZOLE [INN]
    • HMS3369K05
    • MFCD00866298
    • Z1515385077
    • ANASTROZOLE [USAN]
    • L02BG03
    • alpha1,alpha1,alpha3,alpha3-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
    • SR-01000759390
    • GLXC-03925
    • NCGC00164619-04
    • D00960
    • HSDB 7462
    • NC00359
    • AB00639929_11
    • ANASTROZOLE (MART.)
    • GTPL5137
    • BCP02090
    • .ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.'-TETRAMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-M-BENZENEDIACETONITRILE
    • ICI-D 1033
    • CAS-120511-73-1
    • ANASTROZOLE (EP MONOGRAPH)
    • 2,2'-[5-(1H-1,2,4-triazol-1-yl-methyl)-1,3-phenylene]-di(2-methyl propionitrile)
    • NSC 759855
    • ANASTROZOLE [USP-RS]
    • BDBM10015
    • 1,3-Benzenediacetonitrile, alpha,alpha,alpha',alpha'-tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-
    • CHEMBL1399
    • CHEBI:2704
    • Alpha,alpha,alpha', alpha'-tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
    • AKOS015894980
    • SB17304
    • A2370
    • MLS000759396
    • Tox21_303568
    • .alpha.,.alpha.',.alpha.'-tetramethyl-5(1H-1,2,4-triazol-1-ylmethyl)-m-benzenediacetonitrile
    • NCGC00164619-02
    • HY-14274
    • Q419143
    • NSC-759855
    • alpha, alpha, alpha', alpha'-tetramethylyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
    • HMS2052M11
    • ANASTROZOLE [JAN]
    • HMS2089N10
    • SW197739-4
    • EN300-118709
    • Anastrozole [USAN:USP:INN:BAN]
    • ANASTROZOLE [HSDB]
    • SMR000466301
    • DB01217
    • Anastrozole?
    • HMS3394M11
    • ANASTROZOLE (USP IMPURITY)
    • Arimidex (TN)
    • Anastrozole- Bio-X
    • CCRIS 9352
    • BT164176
    • 2;2'-[5-(1H-1;2;4-Triazol-1-ylmethyl)-1
    • 2-[3-(1-cyano-1-methylethyl)-5-[(1H-1,2,4-triazol-1-yl)methyl]phenyl]-2-methylpropanenitrile
    • HMS3715B05
    • Asiolex
    • A804526
    • 2-[3-(1-cyano-1-methylethyl)-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile
    • BCP9000301
    • 1,.alpha.,alpha.,alpha.',.alpha.'-tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-
    • ANASTROZOLE [WHO-DD]
    • Anastrozole (JP18/USP/INN)
    • 1,3-BENZENEDIACETONITRILE,.ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.'-TETRAMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-
    • C08159
    • DTXCID202607
    • NCGC00257356-01
    • 2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene]di(2-methylpropiononitrile)
    • MLS001424217
    • 1,3-BENZENEDIACETONITRILE,alpha,alpha,alpha',alpha'-TETRAMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-
    • HMS3866K03
    • Anastrozole (USAN:USP:INN:BAN)
    • Arimidex (AstraZeneca)
    • 2,2'-(5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene)bis(2-methylpropionitrile)
    • AB00639929_13
    • SCHEMBL9726
    • alpha,alpha,alpha',alpha'-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
    • 2,2'-(5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene)bis(2-methylpropanenitrile)
    • ANASTROZOLE [USP MONOGRAPH]
    • AB00639929-06
    • Pharmakon1600-01502278
    • Anastrozole Tablets
    • AB00639929-09
    • 2-[3-(2-cyano-2-propyl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropiononitrile
    • CCG-101109
    • s1188
    • BRD-K52172416-001-10-6
    • ANASTROZOLE [ORANGE BOOK]
    • CS-0716
    • a,a,a',a'-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
    • Rvg-106400
    • Tox21_112238
    • AB00639929-08
    • HMS3742O21
    • NSC 719344
    • ANASTROZOLE (USP MONOGRAPH)
    • HMS3654I18
    • 120511-73-1
    • 2-[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methyl-propanenitrile
    • SR-01000759390-5
    • ANASTROZOLE [MI]
    • Tox21_112238_1
    • ANASTROZOLE [EP MONOGRAPH]
    • BCPP000401
    • ANASTROZOLE (USP-RS)
    • 2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)benzene-1,3-diyl]bis(2-methylpropanenitrile)
    • 2-(3-(1-Cyano-1-methylethyl)-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl)-2-methylpropanenitrile
    • NSC759855
    • NS00005588
    • UNII-2Z07MYW1AZ
    • KS-5052
    • DTXSID9022607
    • NCGC00164619-01
    • SR-01000759390-4
    • STL451008
    • anastrozolum
    • 2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene]bis(2-methylpropanenitrile)
    • MDL: MFCD00866298
    • Inchi: 1S/C17H19N5/c1-16(2,9-18)14-5-13(8-22-12-20-11-21-22)6-15(7-14)17(3,4)10-19/h5-7,11-12H,8H2,1-4H3
    • InChI Key: YBBLVLTVTVSKRW-UHFFFAOYSA-N
    • SMILES: C1(=CC(CN2C=NC=N2)=CC(C(C)(C)C#N)=C1)C(C)(C)C#N

Computed Properties

  • Exact Mass: 293.16400
  • Monoisotopic Mass: 293.164046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 78.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 81-82 ºC
  • Boiling Point: 469.7±55.0 °C at 760 mmHg
  • Flash Point: 237.9±31.5 °C
  • Refractive Index: 1.791
  • Solubility: DMSO: soluble40mg/mL
  • PSA: 78.29000
  • LogP: 2.92876
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C
  • Solubility: Insoluble

Anastrozole Security Information

  • Symbol: GHS07 GHS08
  • Signal Word:Danger
  • Hazard Statement: H302-H360
  • Warning Statement: P201-P308+P313
  • Hazardous Material transportation number:3249
  • WGK Germany:3
  • Hazard Category Code: 60-61-22
  • Safety Instruction: S26; S37/39
  • RTECS:CZ1465000
  • Hazardous Material Identification: Xi
  • Packing Group:III
  • Hazard Level:6.1(b)
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R36/37/38
  • Packing Group:III
  • Safety Term:6.1(b)

Anastrozole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Anastrozole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-KO385-200mg
Anastrozole
120511-73-1 ≥99%
200mg
¥83.0 2022-02-28
MedChemExpress
HY-14274-10mM*1mLinDMSO
Anastrozole
120511-73-1 99.99%
10mM*1mLinDMSO
¥528 2023-07-26
MedChemExpress
HY-14274-10mg
Anastrozole
120511-73-1 99.99%
10mg
¥480 2024-05-22
MedChemExpress
HY-14274-50mg
Anastrozole
120511-73-1 99.99%
50mg
¥900 2024-05-22
MedChemExpress
HY-14274-100mg
Anastrozole
120511-73-1 99.99%
100mg
¥1400 2024-05-22
AstaTech
21412-1/G
ANASTROZOLE
120511-73-1 97%
1g
$155 2023-09-18
AstaTech
21412-5/G
ANASTROZOLE
120511-73-1 97%
5g
$445 2023-09-18
AstaTech
21412-10/G
ANASTROZOLE
120511-73-1 97%
10g
$695 2023-09-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A126470-5g
Anastrozole
120511-73-1 ≥99%
5g
¥614.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A126470-1g
Anastrozole
120511-73-1 ≥99%
1g
¥173.90 2023-09-04

Anastrozole Production Method

Anastrozole Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:120511-73-1)Anastrozole
Order Number:sfd6609
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:120511-73-1)Anastrozole
Order Number:LE11830;LE26538313
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com
Zibo Yurui Biotechnology
Gold Member
Audited Supplier Audited Supplier
(CAS:120511-73-1)Anastrozole
Order Number:LE175
Stock Status:in Stock
Quantity:10G;1KG
Purity:99%
Pricing Information Last Updated:Monday, 1 June 2026 10:42
Price ($):inquiry
Email:zhang@yuruibiotech.com

Anastrozole Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Anastrozole Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:120511-73-1)Anastrozole
sfd6609
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:120511-73-1)Anastrozole
LE11830;LE26538313
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email